Cas no 2248313-72-4 (t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate)
t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1671866
- 2248313-72-4
- t-butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate
- tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate
- t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate
-
- Inchi: 1S/C11H17N3O2/c1-11(2,3)16-10(15)7-4-8-9(12-5-7)6-13-14-8/h6-7,12H,4-5H2,1-3H3,(H,13,14)
- InChI Key: PDKOCSNMCQSAFE-UHFFFAOYSA-N
- SMILES: O(C(C1CNC2C=NNC=2C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 223.132076794g/mol
- Monoisotopic Mass: 223.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67Ų
t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1671866-0.05g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-0.1g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-0.25g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-0.5g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-1.0g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-2.5g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-5.0g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1671866-10.0g |
tert-butyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate |
2248313-72-4 | 10g |
$4545.0 | 2023-06-04 |
t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate
T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate (CAS No. 2248313-72-4): An Overview of a Promising Compound in Medicinal Chemistry
T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate (CAS No. 2248313-72-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydropyrazolopyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate.
Chemical Structure and Synthesis
The chemical structure of T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate is characterized by a tetrahydropyrazolopyridine core with a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the tert-butyl group imparts stability and lipophilicity to the molecule, which can enhance its bioavailability and cellular permeability. The synthesis of this compound typically involves multistep reactions starting from readily available starting materials such as pyridines and pyrazoles.
One common synthetic route involves the condensation of a pyridine derivative with a pyrazole derivative to form the tetrahydropyrazolopyridine core. Subsequent esterification with tert-butanol yields the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the preparation of T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate, making it more accessible for both academic research and industrial applications.
Biological Activities
T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate various biological pathways involved in disease processes. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Additionally, T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate has demonstrated significant antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have potential as an anticancer agent.
Pharmacological Properties
The pharmacological properties of T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate are also noteworthy. Its lipophilic nature allows it to cross biological membranes easily, enhancing its bioavailability and cellular uptake. Furthermore, it has been shown to have good metabolic stability and low toxicity in preclinical studies. These properties make it an attractive candidate for further development as a therapeutic agent.
In terms of pharmacokinetics, T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate exhibits favorable absorption and distribution profiles. It is rapidly absorbed after oral administration and distributed throughout the body with a particular affinity for target tissues such as the liver and tumor sites. The compound is metabolized primarily through hepatic enzymes and excreted via both renal and biliary routes.
Clinical Applications
The potential clinical applications of T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions such as inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms and quality of life.
In addition to its therapeutic potential, T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate is also being explored as a tool compound in drug discovery research. Its ability to modulate specific biological pathways makes it valuable for identifying new targets and developing novel therapeutic strategies.
Conclusion
In conclusion,T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate (CAS No. 2248313-72-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential,T-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate is poised to play a significant role in advancing our understanding of disease processes and developing new treatments for various medical conditions.
2248313-72-4 (t-Butyl 4,5,6,7-tetrahydropyrazolo-[4,3-b]pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)